Cas no 119256-74-5 (4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-)

• Product Name: 4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-
• CAS No: 119256-74-5
• MF: C₁₉H₂₂O₉
• MW: 394.372586727142
• CID: 157599
• Update Time: 2024-03-01

4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-
• Isoaloesin
• 4H-1-Benzopyran-4-one, 6-β-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-

• Inchi： 1S/C19H22O9/c1-7(21)3-9-4-10(22)14-8(2)15(11(23)5-12(14)27-9)19-18(26)17(25)16(24)13(6-20)28-19/h4-5,13,16-20,23-26H,3,6H2,1-2H3/t13-,16-,17+,18-,19+/m1/s1
• InChI Key： CECUXOBYJYIEIX-SFKBXODTSA-N
• SMILES： C1(CC(=O)C)OC2=CC(O)=C([C@@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@H]3O)C(C)=C2C(=O)C=1

Computed Properties

• Exact Mass: 394.12636

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Melting Point: 190 °C
• Boiling Point: 642.1±55.0 °C(Predicted)
• PSA: 153.75
• pka: 6.58±0.40(Predicted)